Cas no 1179850-78-2 (Tert-butyl 2-[(2-iodophenyl)amino]acetate)

• Product Name: Tert-butyl 2-[(2-iodophenyl)amino]acetate
• CAS No: 1179850-78-2
• MF: C₁₂H₁₆INO₂
• MW: 333.165415763855
• CID: 6026304
• PubChem ID: 60678808
• Update Time: 2025-07-04

Tert-butyl 2-[(2-iodophenyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6731831
• tert-butyl 2-[(2-iodophenyl)amino]acetate
• AKOS009047688
• 1179850-78-2
• Z594065948
• Tert-butyl 2-[(2-iodophenyl)amino]acetate

• Inchi： 1S/C12H16INO2/c1-12(2,3)16-11(15)8-14-10-7-5-4-6-9(10)13/h4-7,14H,8H2,1-3H3
• InChI Key： YAUJHBWKZCKTOB-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02258g/mol
• Monoisotopic Mass: 333.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-[(2-iodophenyl)amino]acetate

Introduction to Tert-butyl 2-[(2-iodophenyl)amino]acetate (CAS No. 1179850-78-2)

Tert-butyl 2-[(2-iodophenyl)amino]acetate, with the chemical formula C₁₀H₁₃INO₂, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, identified by its CAS number 1179850-78-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and an iodophenyl amino moiety makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of complex molecules.

The Tert-butyl 2-[(2-iodophenyl)amino]acetate structure is characterized by its ability to participate in various chemical reactions, including nucleophilic substitution and coupling reactions. These properties make it a valuable building block for the construction of more intricate molecular architectures. In recent years, there has been growing interest in exploring the applications of this compound in the development of novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 2-[(2-iodophenyl)amino]acetate is its potential role in medicinal chemistry. The iodine atom in the 2-iodophenyl group provides a handle for further functionalization, allowing researchers to introduce additional modifications or linkages. This flexibility is particularly useful in the design of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in cancer metabolism, offering promising avenues for developing new anticancer therapies.

In addition to its pharmaceutical applications, Tert-butyl 2-[(2-iodophenyl)amino]acetate has also been explored in materials science. The unique electronic properties of the iodophenyl group make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into these systems can enhance their performance by improving charge transport and light emission efficiency.

The synthesis of Tert-butyl 2-[(2-iodophenyl)amino]acetate involves several key steps that highlight its complexity and the skill required to produce it on an industrial scale. Initially, the iodophenyl group is introduced through a halogenation reaction, followed by an amino acid coupling step to form the acetate moiety. The tert-butyl group is typically added at the end of the synthesis to stabilize the molecule and prevent unwanted side reactions.

Recent advancements in synthetic methodologies have enabled more efficient production processes for Tert-butyl 2-[(2-iodophenyl)amino]acetate. Techniques such as flow chemistry and continuous manufacturing have been employed to improve yield and purity while reducing waste. These innovations are crucial for ensuring that the compound can be produced sustainably and cost-effectively, making it more accessible for research and commercial applications.

The pharmacological potential of Tert-butyl 2-[(2-iodophenyl)amino]acetate has been further investigated through computational modeling and high-throughput screening assays. These studies have identified several promising derivatives with enhanced binding affinity and selectivity for target proteins. For example, modifications to the tert-butyl group have been shown to improve solubility and bioavailability, making these compounds more suitable for therapeutic use.

In conclusion, Tert-butyl 2-[(2-iodophenyl)amino]acetate (CAS No. 1179850-78-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug development, materials science, and beyond. As our understanding of its properties continues to grow, so too will its potential contributions to advancing scientific knowledge and innovation.